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Compound of Interest

Compound Name: Hsp90-IN-19

Cat. No.: B12390406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Hsp90-IN-19, a potent inhibitor

of Heat Shock Protein 90 (Hsp90), for use in cancer cell line treatment. This document includes

key quantitative data, detailed experimental protocols, and visualizations of the relevant

signaling pathways and workflows.

Introduction
Heat Shock Protein 90 (Hsp90) is a molecular chaperone essential for the stability and function

of numerous client proteins, many of which are critical for cancer cell proliferation, survival, and

signaling.[1][2][3] Inhibition of Hsp90's ATPase activity leads to the degradation of these

oncoproteins, making it an attractive target for cancer therapy.[4][5] Hsp90-IN-19 is a potent

small molecule inhibitor of Hsp90 with demonstrated anti-proliferative activity in various cancer

cell lines.

Data Presentation
Quantitative Data Summary
The following tables summarize the inhibitory and anti-proliferative activities of Hsp90-IN-19.

Parameter Value Reference

Hsp90 Inhibitory Activity (IC50) 0.27 µM [1][6]
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Table 1: In vitro inhibitory activity of Hsp90-IN-19.

Cell Line Cancer Type

Anti-

proliferative

Activity (IC50)

Treatment

Duration
Reference

HL60

Acute

Promyelocytic

Leukemia

16.95 µM 48 hours [1][6]

MCF-7 Breast Cancer >40 µM 48 hours [1][6]

SW480 Colon Cancer >40 µM 48 hours [1][6]

A549 Lung Cancer >40 µM 48 hours [1][6]

SMMC-7721
Hepatocellular

Carcinoma
>40 µM 48 hours [1][6]

Table 2: Anti-proliferative activity of Hsp90-IN-19 in various human cancer cell lines.

Mandatory Visualizations
Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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